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Compound of Interest

Compound Name: Cardilate

Cat. No.: B10783270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Cardilate, the brand name for the vasodilator and explosive compound Erythrityl

Tetranitrate. Adherence to these guidelines is paramount to ensure laboratory safety and

regulatory compliance.

Chemical and Physical Properties
Erythrityl Tetranitrate is a nitrate ester with both potent vasodilatory and explosive properties. In

its pure form, it is highly sensitive to shock, friction, and heat.[1][2] For pharmaceutical

applications, it is typically diluted with inert excipients to mitigate its explosive nature.[3][4]

Property Value

Chemical Formula C₄H₆N₄O₁₂

Molecular Weight 302.11 g/mol [3][4]

Appearance White crystalline solid[2]

Melting Point 61 °C (142 °F)[2]

Solubility
Insoluble in water; Soluble in acetone, ethanol,

and other organic solvents.[1]

Explosive Velocity 8000–8100 m/s at a density of 1.6 g/cm³[1]
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling Erythrityl Tetranitrate in a

laboratory setting. The following table outlines the minimum required PPE.

PPE Category Specification Rationale

Hand Protection

Double-gloving with nitrile

gloves compliant with ASTM

D6978.[5]

Prevents skin contact and

absorption. Double-gloving

provides an additional barrier

in case of a breach of the outer

glove.[6]

Body Protection

Disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs.

[6]

Protects against splashes and

contamination of personal

clothing.

Eye and Face Protection
Chemical splash goggles and

a full-face shield.[5]

Protects eyes and face from

splashes of the compound or

solvents.

Respiratory Protection

An N-95 or higher-rated

respirator should be used

when handling the powder

form outside of a certified

chemical fume hood.[7]

Prevents inhalation of airborne

particles.

Foot Protection

Closed-toe shoes, preferably

chemical-resistant safety

footwear.

Protects feet from spills and

falling objects.

Operational Plan: Safe Handling and Storage
Receiving and Unpacking:

Upon receipt, visually inspect the shipping container for any signs of damage.
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Don appropriate PPE (gloves, lab coat, and safety glasses) before opening the package in a

designated receiving area.

If any damage is observed, treat it as a potential spill and follow the spill response protocol.

Compounding and Handling:

All handling of pure or concentrated Erythrityl Tetranitrate powder must be conducted within

a certified chemical fume hood to minimize inhalation exposure.

Use non-sparking tools and avoid any actions that could generate static electricity.[8]

Ground all equipment to prevent static discharge.

Avoid contact with metals such as aluminum and iron, as they can lower the compound's

stability.[9]

Work with the smallest feasible quantities of the material.

Storage:

Store Erythrityl Tetranitrate in a cool, dry, and well-ventilated area, away from heat, sparks,

and open flames.[8]

The storage container must be tightly closed and clearly labeled with the chemical name and

hazard warnings.[8]

Store in non-metal, spark-free containers in a dedicated cabinet for explosive materials.[1]

Segregate from incompatible materials, especially strong acids, bases, and reducing agents.

Disposal Plan
The disposal of Erythrityl Tetranitrate and contaminated materials must be handled as

hazardous waste.

Waste Segregation:
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Solid Waste: Contaminated PPE (gloves, gowns, etc.), weighing papers, and other solid

materials should be collected in a designated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Erythrityl Tetranitrate should be collected in a separate,

sealed, and clearly labeled hazardous waste container.

Sharps: Any contaminated sharps should be placed in a puncture-resistant sharps container

designated for hazardous chemical waste.

Deactivation and Disposal:

Due to its explosive nature, do not attempt to dispose of Erythrityl Tetranitrate down the drain

or in regular trash.

For laboratory-scale disposal, chemical deactivation may be an option. A common method

for nitrate esters involves hydrolysis with a caustic solution (e.g., sodium hydroxide).

However, this should only be performed by trained personnel following a validated standard

operating procedure.

All waste containing Erythrityl Tetranitrate must be disposed of through a licensed hazardous

waste disposal company. Contact your institution's Environmental Health and Safety (EHS)

department for specific procedures and to arrange for waste pickup.

Experimental Protocols
Synthesis of Erythrityl Tetranitrate:

This protocol is for informational purposes and should only be performed by experienced

chemists in a properly equipped laboratory with all necessary safety precautions in place.

Materials:

Erythritol

Concentrated Sulfuric Acid (98%)

Ammonium Nitrate
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Ice

Deionized Water

Saturated Sodium Bicarbonate Solution

Ethanol

Procedure:

In a flask cooled in an ice bath, slowly dissolve ammonium nitrate in concentrated sulfuric

acid.

While maintaining a low temperature (around 15°C), slowly add erythritol to the solution with

constant stirring.[10]

After the addition is complete, continue stirring for approximately one hour.[10]

Carefully pour the reaction mixture into a larger beaker containing ice water. A white

precipitate of Erythrityl Tetranitrate will form.[10]

Filter the precipitate and wash it thoroughly with a saturated sodium bicarbonate solution to

neutralize any residual acid, followed by several washes with deionized water.[10]

For purification, the crude product can be recrystallized from ethanol.

In Vitro Vasodilation Assay:

This protocol describes a general method for assessing the vasodilatory effects of Erythrityl

Tetranitrate on isolated aortic rings.

Materials:

Isolated rat thoracic aorta

Krebs-Henseleit buffer

Phenylephrine (or other vasoconstrictor)
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Erythrityl Tetranitrate stock solution (dissolved in a suitable solvent like ethanol or DMSO)

Organ bath system with force transducer

Procedure:

Isolate the thoracic aorta from a euthanized rat and place it in cold Krebs-Henseleit buffer.

Clean the aorta of surrounding connective tissue and cut it into 2-3 mm rings.

Mount the aortic rings in an organ bath containing Krebs-Henseleit buffer, maintained at

37°C and bubbled with 95% O₂ / 5% CO₂.

Allow the rings to equilibrate under a resting tension of approximately 1.5-2.0 g for at least

60 minutes.

Induce contraction of the aortic rings with a submaximal concentration of phenylephrine.

Once a stable contraction is achieved, cumulatively add increasing concentrations of

Erythrityl Tetranitrate to the organ bath.

Record the changes in tension to determine the concentration-response curve for

vasodilation.
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Caption: General workflow for safely handling Erythrityl Tetranitrate.
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Erythrityl Tetranitrate
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Caption: Signaling pathway of Erythrityl Tetranitrate-induced vasodilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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